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Introduction

ATTO 532 maleimide is a high-performance fluorescent probe belonging to the rhodamine
family of dyes.[1][2][3][4][5] It is widely recognized for its exceptional brightness, photostability,
and excellent water solubility, making it a versatile tool for a multitude of applications in
biological research and drug development.[1][2][3][4][5] Key characteristics include strong
absorption of light, a high fluorescence quantum yield, and significant thermal and
photochemical stability.[1][4][5] These features make ATTO 532 particularly well-suited for
demanding applications such as single-molecule detection and super-resolution microscopy.[1]
[2][3][4][5] The maleimide functional group allows for the specific covalent labeling of sulfhydryl
(thiol) groups found in proteins and other biomolecules.[3][4]

Core Spectroscopic Properties

The performance of a fluorophore is defined by its unique spectroscopic characteristics. ATTO
532 exhibits a profile that makes it an excellent choice for fluorescence-based assays. The
primary spectroscopic properties are summarized in the table below.
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Spectroscopic Property Value Reference
Excitation Wavelength (Aex) 532 nm [21[61[7]
Emission Wavelength (Aem) 552 nm [21[31[5]
Molar Extinction Coefficient

1.15x 105 M-1cm-1 [2][4]1[5]
(emax)
Fluorescence Quantum Yield

90% [21[31[41[5]
(nfl)
Fluorescence Lifetime (tfl) 3.8ns [2][5]
Correction Factor (CF260) 0.20 [2][5]
Correction Factor (CF280) 0.09 [2][5]
Molecular Weight (Maleimide) 1063 g/mol [2][4][5]

Note: Spectroscopic properties can be influenced by the solvent and local environment. The
data presented here are based on measurements in aqueous solutions.[2]

Experimental Protocols

The following section details a standard protocol for the labeling of proteins with ATTO 532
maleimide.

Protein Labeling with ATTO 532 Maleimide

This protocol outlines the steps for conjugating ATTO 532 maleimide to proteins via cysteine
residues.

1. Preparation of Protein Solution:

o Dissolve the protein in a suitable buffer at a concentration of 2-10 mg/mL. Recommended
buffers include 10-100 mM phosphate, Tris, or HEPES at a pH of 7.0-7.5.[2][7] At this pH
range, the thiol groups of cysteine residues are sufficiently nucleophilic for reaction with the
maleimide.[2][7]

2. Reduction of Disulfide Bonds (if necessary):
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If the protein contains disulfide bonds that need to be reduced to expose free thiol groups,
incubate the protein with a 10-fold molar excess of a reducing agent like Dithiothreitol (DTT)
or Tris(2-carboxyethyl)phosphine (TCEP).[2]

If DTT is used, it must be removed before the addition of the dye, typically by dialysis or
using a gel filtration column, as it will compete for the maleimide.[2] TCEP does not need to
be removed.[2]

. Preparation of Dye Stock Solution:

Prepare a 10 mM stock solution of ATTO 532 maleimide by dissolving it in anhydrous
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).[3][4][5] This solution should be
prepared immediately before use to ensure maximum reactivity.[3][4][5]

. Labeling Reaction:

Add a 10- to 20-fold molar excess of the ATTO 532 maleimide stock solution to the protein
solution.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected
from light.

. Stopping the Reaction:

To quench the unreacted maleimide, add a low molecular weight thiol, such as glutathione or
mercaptoethanol, to the reaction mixture.[2]

. Purification of the Conjugate:

Separate the labeled protein from the unreacted dye and other small molecules using a gel
filtration column (e.g., Sephadex G-25) or by extensive dialysis at 4°C in an appropriate
buffer.[2]

. Determination of the Degree of Labeling (DOL):

The DOL, which is the average number of dye molecules per protein molecule, can be
determined spectrophotometrically.[7]
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» Measure the absorbance of the purified conjugate at 280 nm (for the protein) and 532 nm
(for ATTO 532).

e The concentration of the protein and the dye can be calculated using the Beer-Lambert law,
incorporating the correction factor for the dye's absorbance at 280 nm.[7]

Visualizations
Experimental Workflow for Protein Labeling

The following diagram illustrates the key steps in the protein labeling protocol.
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Protein Labeling Workflow with ATTO 532 Maleimide
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(optional, with DTT or TCEP)
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(2h @ RT or overnight @ 4°C)

:

Quench Reaction
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Purification & Analysis

Purify Conjugate
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Click to download full resolution via product page

Caption: Workflow for labeling proteins with ATTO 532 maleimide.
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Principle of Thiol-Maleimide Ligation

This diagram illustrates the chemical reaction between the maleimide group of ATTO 532 and a
thiol group on a biomolecule.

Thiol-Maleimide Ligation Chemistry

Biomolecule-SH

ATTO 532-Maleimide (e.g., Protein-Cysteine)

+ pH 7.0-7.5

roduc

ATTO 532-S-Biomolecule
(Stable Thioether Bond)

Click to download full resolution via product page

Caption: Reaction of ATTO 532 maleimide with a thiol group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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